Cas no 1807308-97-9 (Methyl 2-cyano-6-formyl-4-hydroxybenzoate)

• Product Name: Methyl 2-cyano-6-formyl-4-hydroxybenzoate
• CAS No: 1807308-97-9
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4952422
• Update Time: 2025-06-25

Methyl 2-cyano-6-formyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-4-hydroxybenzoate

• Inchi： 1S/C10H7NO4/c1-15-10(14)9-6(4-11)2-8(13)3-7(9)5-12/h2-3,5,13H,1H3
• InChI Key： FEEOQNAZDWLUSI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(=CC=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 0.6
• Topological Polar Surface Area: 87.4

Additional information on Methyl 2-cyano-6-formyl-4-hydroxybenzoate

Methyl 2-cyano-6-formyl-4-hydroxybenzoate (CAS No. 1807308-97-9): A Comprehensive Overview

Methyl 2-cyano-6-formyl-4-hydroxybenzoate (CAS No. 1807308-97-9) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications and has been extensively studied for its potential biological activities. The CAS number 1807308-97-9 provides a unique identifier for this molecule, facilitating its accurate recognition and classification in scientific literature and databases.

The molecular structure of Methyl 2-cyano-6-formyl-4-hydroxybenzoate consists of a benzoic acid derivative with substituents at the 2-position (cyano group), 6-position (formyl group), and 4-position (hydroxyl group). This arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry. The presence of the cyano group enhances the compound's reactivity, allowing for further functionalization, while the formyl group serves as a key site for condensation reactions. The hydroxyl group, on the other hand, contributes to hydrogen bonding capabilities, which are essential in drug design and molecular interactions.

In recent years, Methyl 2-cyano-6-formyl-4-hydroxybenzoate has been explored for its potential applications in pharmaceutical development. Researchers have been particularly interested in its role as an intermediate in the synthesis of various bioactive molecules. The compound's ability to undergo multiple transformations makes it a valuable building block for creating more complex structures. For instance, it can be used to synthesize heterocyclic compounds, which are known for their diverse biological activities.

One of the most compelling aspects of Methyl 2-cyano-6-formyl-4-hydroxybenzoate is its involvement in the development of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The formyl group, in particular, has been shown to participate in Schiff base formation, leading to compounds that exhibit significant biological effects. These findings have prompted further investigation into the compound's potential as a lead molecule for drug discovery.

The hydroxyl and cyano groups also contribute to the compound's versatility. The hydroxyl group can engage in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. Meanwhile, the cyano group can be converted into other functional groups, such as carboxylic acids or amides, expanding the range of possible derivatives. This adaptability makes Methyl 2-cyano-6-formyl-4-hydroxybenzoate a preferred choice for medicinal chemists seeking innovative scaffolds for drug development.

Recent advancements in synthetic methodologies have further enhanced the utility of Methyl 2-cyano-6-formyl-4-hydroxybenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of new substituents at specific positions on the benzene ring. These modifications have led to the discovery of novel compounds with enhanced pharmacological properties. The ability to fine-tune the structure of Methyl 2-cyano-6-formyl-4-hydroxybenzoate-derived molecules has opened up new avenues for therapeutic intervention.

The compound's role in material science is also noteworthy. Its structural features make it suitable for applications in organic electronics and polymer chemistry. For example, derivatives of Methyl 2-cyano-6-formyl-4-hydroxybenzoate have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to form stable conjugated systems. These applications highlight the compound's broader significance beyond pharmaceuticals.

In conclusion, Methyl 2-cyano-6-formyl-4-hydroxybenzoate (CAS No. 1807308-97-9) is a multifaceted compound with significant potential in both pharmaceutical and material science domains. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.